2-Bromo-3-ethoxycyclopent-2-enone

• IUPAC Name: 2-bromo-3-ethoxycyclopent-2-en-1-one
• InChI: InChI=1S/C7H9BrO2/c1-2-10-6-4-3-5(9)7(6)8/h2-4H2,1H3
• InChI Key: QEROMHXUKREOCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)CC1)Br
• Molecular Formula: C7H9BrO2
• DSSTOX Substance ID: DTXSID20444008
• Molecular Weight: 205.05 g/mol
• CAS RN: 226703-16-8

Description

2-Bromo-3-ethoxycyclopent-2-enone is a chemical compound that belongs to the cyclopentenone family. It is a synthetic compound that has been extensively studied in scientific research. This compound has shown promising results in various fields such as medicinal chemistry, biochemistry, and organic synthesis.

Scientific Research Applications

Synthesis and Reactivity

2-Bromo-3-ethoxycyclopent-2-enone and its analogues have been extensively studied for their reactivity and applications in synthesis. One area of interest is in the intramolecular electrocyclic reactions, where compounds like 3-bromo-5-hydroxy-4,4,5,5-tetramethylcyclopent-2-enone are formed through such processes (Shoppee & Lack, 1969). Moreover, brominated β-alkoxyvinyl trihalomethyl ketones, closely related to 2-bromo-3-ethoxycyclopent-2-enone, serve as valuable synthons for creating heterocyclic and polyheterocyclic compounds (Mittersteiner et al., 2020).

Applications in Heterocyclic Synthesis

The molecule is a key component in the synthesis of novel spiro heterocycles, as evidenced by its conversion into various biologically relevant compounds through reactions with thiosemicarbazones, thiocarbohydrazones, and carbamides (Dabholkar & Bhusari, 2013). Such transformations underscore the versatility of 2-bromo-3-ethoxycyclopent-2-enone in medicinal chemistry and drug design.

Role in Organic Synthesis

Further demonstrating its utility in organic synthesis, 2-bromo-3-ethoxycyclopent-2-enone has been involved in various cyclization reactions and substitutions. For example, the preparation of substituted resorcinol monomethyl ethers from its derivatives reveals its potential in creating complex organic molecules (Shao & Clive, 2015).

Photoreactive Properties

In photochemical studies, 2-bromo-3-ethoxycyclopent-2-enone derivatives have shown interesting behavior, leading to photochemical ring-closure and oxidative dehydrogenation. This property is valuable in the study of light-induced organic reactions and has implications for material science and molecular engineering (Tamura et al., 1981).

Future Directions

Please refer to relevant papers for in-depth details and experimental data. 🧪🔬

Synthesis routes and methods

Procedure details

3-Ethoxy-cyclopent-2-enone (Intermediate NINE1) (commercially available from Aldrich) (10.0 g, 77.6 mmol) in carbon tetrachloride (15 mL) at 0° C. was treated with NBS (15.3 g, ˜85 mmol) added portion-wise over 30 m. After 1 h at 0° C. the mixture was partitioned between CH2Cl2 and saturated NaHCO3. The aqueous layer was extracted with CH2Cl2. The pooled organic layers were washed with H2O (2×) and dried over MgSO4. The mixture was filtered and evaporated to dryness. The solid was recrystallized from pentane:ether to give 13.3 g of 2-bromo-3-ethoxy-cyclopent-2-enone (Intermediate NINE2).